Cas no 435271-21-9 (2,4-bis(trifluoromethyl)phenacyl bromide)

• Product Name: 2,4-bis(trifluoromethyl)phenacyl bromide
• CAS No: 435271-21-9
• MF: C₁₀H₅BrF₆O
• MW: 335.040523290634
• CID: 1007026
• PubChem ID: 2778777
• Update Time: 2025-10-12

2,4-bis(trifluoromethyl)phenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4-bis(trifluoromethyl)phenacyl bromide
• 1-[2,4-Bis(trifluoromethyl)phenyl]-2-bromoethanone
• AC1MCU1A
• AG-A-25629
• CTK1C8091
• KB-92594
• MolPort-001-777-868
• PC8402
• 1-(2,4-bis(trifluoromethyl)phenyl)-2-bromoethanone
• DTXSID80381127
• AKOS025295324
• CS-0357615
• 1-(2,4-Bis(trifluoromethyl)phenyl)-2-bromoethan-1-one
• 435271-21-9
• 2-bromo-2',4'-di(trifluoromethyl)acetophenone
• SCHEMBL2097720

• MDL： MFCD03094502
• Inchi： 1S/C10H5BrF6O/c11-4-8(18)6-2-1-5(9(12,13)14)3-7(6)10(15,16)17/h1-3H,4H2
• InChI Key： MUUHHNKHZXTMTO-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C(F)(F)F)=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 333.94275
• Monoisotopic Mass: 333.94280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

2,4-bis(trifluoromethyl)phenacyl bromide Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,4-bis(trifluoromethyl)phenacyl bromide

Introduction to 2,4-Bis(trifluoromethyl)phenacyl Bromide (CAS No. 435271-21-9)

The compound 2,4-bis(trifluoromethyl)phenacyl bromide (CAS No. 435271-21-9) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a phenacyl group substituted with two trifluoromethyl groups at the 2 and 4 positions, coupled with a bromide moiety. The presence of trifluoromethyl groups imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the potential of 2,4-bis(trifluoromethyl)phenacyl bromide as a versatile precursor for constructing complex aromatic systems. Researchers have demonstrated its utility in forming biaryls, heterocycles, and other functionalized aromatic compounds through coupling reactions. The bromide group serves as an excellent leaving group, facilitating nucleophilic substitutions and enabling the formation of diverse derivatives.

The electronic properties of 2,4-bis(trifluoromethyl)phenacyl bromide are particularly intriguing due to the electron-withdrawing nature of the trifluoromethyl groups. These groups not only stabilize the phenacyl system but also enhance the reactivity of the compound in certain transformations. For instance, studies have shown that this compound can undergo metal-catalyzed cross-coupling reactions with high efficiency, making it a valuable substrate in the synthesis of pharmaceutical intermediates and advanced materials.

In terms of applications, 2,4-bis(trifluoromethyl)phenacyl bromide has found relevance in the development of optoelectronic materials. Its ability to form stable π-conjugated systems makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Additionally, its unique electronic characteristics have been leveraged in the design of sensors and molecular switches.

The synthesis of 2,4-bis(trifluoromethyl)phenacyl bromide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent optimizations in synthetic protocols have focused on improving the efficiency of these steps while minimizing environmental impact.

In conclusion, 2,4-bis(trifluoromethyl)phenacyl bromide (CAS No. 435271-21-9) stands out as a critical intermediate in modern organic chemistry due to its unique structure and reactivity. Its applications span across various domains, from drug discovery to materials science, underscoring its importance as a key building block in contemporary chemical research.